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Clinical Trial Results for Alpha-Casozepine

Species
Study Model /
Condition

Key Findings & Quantitative Data
Comparison
Agent

Citation

Dogs 38 dogs with anxiety

disorders; 56-day trial
[1].

Effective in decreasing the EDED
(Emotional Disorders Evaluation
in Dogs) score; success score was

statistically equivalent to selegiline
[1] [2].

Selegiline

(reference
drug)

[1] [2]

Cats 24 fearful cats; test diet
with alpha-casozepine

& L-tryptophan over 4
weeks [3].

Reduced anxiety in an Open-Field
Test: significant changes in

inactivity duration and frequency;
no significant effect on fear of

unfamiliar people in the Human
Interaction Test [3].

Control diet [3]

Mice Evaluation of anxiolytic-
like properties using a

Light/Dark Box (LDB)
test [4] [5].

YLGYL peptide (derived from
alpha-casozepine) and alpha-

casozepine showed anxiolytic
activity similar to diazepam;

different brain activity modulation
pattern (c-Fos expression) vs.

diazepam [4] [5].

Diazepam [4] [5]
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Species
Study Model /
Condition

Key Findings & Quantitative Data
Comparison
Agent

Citation

Foals 20 Thoroughbred foals;

supplementation around
weaning over 10 weeks

[6].

No statistically significant
difference in average daily
height/weight gain or salivary

cortisol levels between alpha-
casozepine and control groups [6].

Placebo [6]

Detailed Experimental Protocols

For researchers, the methodologies of the key controlled trials are detailed below.

Canine Study (Dogs) [1] [2]:

Design: A 56-day clinical trial against the active control selegiline, conducted in veterinary
practices.

Subjects: 38 dogs with anxiety disorders, recruited by certified behaviorists.
Outcome Measures: The primary efficacy was measured using the EDED scale, which

quantifies anxiety severity. Owner assessments were also collected.

Feline Study (Cats) [3]:

Design: A parallel-group study where one group was fed a test diet (supplemented with alpha-
casozepine and L-tryptophan) and the other a control diet for 4 weeks.
Subjects: 24 domestic shorthair cats classified as fearful or mildly fearful.

Behavioral Tests: Responses were evaluated in three scenarios:
Home Room Test: Response to an unfamiliar person in their home room.

Open-Field Test (OFT): Response to placement in an unfamiliar, empty room.
Human Interaction Test (HIT): Response to an unfamiliar person in a test room.

Key Measures: Duration and frequency of inactivity in the OFT.

Murine Study (Mice) [4] [5]:

Design: Evaluation of the pentapeptide YLGYL, a digestive derivative of alpha-casozepine.

Subjects: Swiss mice (9-week-old males).
Anxiety Model: The Light/Dark Box (LDB) test, an established model for anxiolytic activity.

Intervention: Intraperitoneal injection of YLGYL (0.5 mg/kg), alpha-casozepine (1 mg/kg), or
diazepam (1 mg/kg).
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Neural Activation: c-Fos immunofluorescence was used to map neuronal activity in brain

regions associated with anxiety (e.g., prefrontal cortex, amygdala) 90 minutes after the LDB
test.

Proposed Mechanism of Action

The anxiolytic action of alpha-casozepine is proposed to involve the GABAergic system, but with a distinct

and not fully understood pattern compared to classical benzodiazepines [7].

Alpha-Casozepine Oral Ingestion Proteolytic Digestion Active Fragments (e.g., YLGYL)

GABAA Receptor

 Positive Allosteric
Modulation?

Potential Neurosteroid
Synthesis Modulation

 Possible Role

Altered Brain Activity Pattern

Key Observations:
• Stress-dependent efficacy

• No tolerance or dependence
• Different neural activation vs. diazepam

 Enhanced Inhibition

Anxiolytic Effect

Click to download full resolution via product page

This proposed pathway highlights several key characteristics of alpha-casozepine's mechanism, which may

explain its clinical profile:

Stress-Dependent Efficacy: Anxiolytic effects are more pronounced in stressed subjects, potentially

linked to neurosteroid dynamics [7].
Favorable Safety Profile: Unlike benzodiazepines, it does not appear to cause sedation, tolerance,

or dependence [4] [7].
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Distinct Neural Signature: It modulates brain activity (c-Fos expression) in anxiety-related regions

differently from diazepam, suggesting a unique pathway to reducing anxiety [4] [5].

Conclusion for Researchers

In summary, the clinical data presents a nuanced picture of alpha-casozepine:

Promising Anxiolytic: It shows efficacy in multiple species (dogs, cats, mice) with a mechanism

distinct from benzodiazepines and a favorable safety profile.
Context-Dependent Efficacy: Its effectiveness may be more evident in specific anxiety-provoking

situations (e.g., unfamiliar environments for cats) rather than generalized fear.
Areas for Further Research: The mixed results, such as the lack of effect in foals and the potential

role of neurosteroids, indicate the need for more studies to fully elucidate its mechanism and optimal
application [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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